Cas no 18403-15-1 ( )
structure
Product Name:
CAS No:18403-15-1
MF:C33H28O8
MW:552.570630073547
CID:907160
PubChem ID:298244
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (4,5-dibenzoyloxy-6-phenylmethoxyoxan-3-yl) benzoate
- 2-BENZYL-4,4,4-TRIFLUORO-3-OXOBUTYRIC ACID ETHYL ESTER
- ACMC-1C0RV
- AG-D-41062
- AGN-PC-000WFK
- AK-55900
- Benzenepropanoic acid, a-(2,2,2-trifluoroacetyl)-, ethylester
- benzyl-2 trifluoroacetylacetate d'ethyle
- CTK4B0769
- SureCN3797033
- Benzyl 2,3,4-tri-O-benzoylpentopyranoside
- ZINC05063355
- NSC-170155
- NSC231858
- NSC170155
- DTXSID20926692
- 13035-46-6
- NSC-231858
- 18403-15-1
-
-
- Inchi: 1S/C33H28O8/c34-30(24-15-7-2-8-16-24)39-27-22-38-33(37-21-23-13-5-1-6-14-23)29(41-32(36)26-19-11-4-12-20-26)28(27)40-31(35)25-17-9-3-10-18-25/h1-20,27-29,33H,21-22H2
- InChI Key: AZKSRSMFYUUXHN-UHFFFAOYSA-N
- SMILES: O1CC(C(C(C1OCC1C=CC=CC=1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 552.17844
- Monoisotopic Mass: 552.17841785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 41
- Rotatable Bond Count: 12
- Complexity: 836
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 97.4Ų
Experimental Properties
- PSA: 97.36
- LogP: 5.23630
Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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